Cas no 1261890-10-1 (2-(3-Cyano-2-fluorophenyl)isonicotinic acid)
1261890-10-1 structure
Product Name:2-(3-Cyano-2-fluorophenyl)isonicotinic acid
CAS No:1261890-10-1
MF:C13H7FN2O2
MW:242.20528626442
CID:2761527
PubChem ID:53223136
Update Time:2025-04-21
2-(3-Cyano-2-fluorophenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 1261890-10-1
- MFCD18317295
- DTXSID30687409
- 2-(3-Cyano-2-fluorophenyl)isonicotinic acid, 95%
- 2-(3-CYANO-2-FLUOROPHENYL)ISONICOTINIC ACID
- 2-(3-Cyano-2-fluorophenyl)isonicotinic acid
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- Inchi: 1S/C13H7FN2O2/c14-12-9(7-15)2-1-3-10(12)11-6-8(13(17)18)4-5-16-11/h1-6H,(H,17,18)
- InChI Key: OCNKZZYNWBDHIQ-UHFFFAOYSA-N
- SMILES: FC1C(C#N)=CC=CC=1C1C=C(C(=O)O)C=CN=1
Computed Properties
- Exact Mass: 242.04915563Da
- Monoisotopic Mass: 242.04915563Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74Ų
2-(3-Cyano-2-fluorophenyl)isonicotinic acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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